Cas no 2089257-70-3 (3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride)

• Product Name: 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride
• CAS No: 2089257-70-3
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 4636448
• Update Time: 2025-06-08

3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride
• 3-(2-fluorophenyl)-2,2-dimethylpyrrolidine;hydrochloride
• Z2753057297
• 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride

• Inchi： 1S/C12H16FN.ClH/c1-12(2)10(7-8-14-12)9-5-3-4-6-11(9)13;/h3-6,10,14H,7-8H2,1-2H3;1H
• InChI Key： LCXSWRHBXIVSIG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1CCNC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 12

Additional information on 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride

3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine Hydrochloride: A Comprehensive Overview

3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride (CAS No. 2089257-70-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a dimethylpyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride consists of a pyrrolidine ring with two methyl groups attached to the nitrogen atom, and a 2-fluorophenyl group attached to the third carbon of the ring. The presence of the fluorine atom in the phenyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent research has highlighted the potential of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain neurological disorders, including anxiety and depression. The mechanism of action is believed to involve modulation of neurotransmitter systems, particularly serotonin and dopamine pathways. These findings have opened new avenues for the development of novel therapeutic agents targeting these conditions.

In addition to its potential in neurological disorders, 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis. The anti-inflammatory effects are thought to be mediated through inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

The pharmacokinetic profile of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further clinical development. The presence of the fluorine atom in the phenyl group may contribute to enhanced metabolic stability and reduced susceptibility to enzymatic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

The synthetic route for producing 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of a key intermediate through a nucleophilic substitution reaction followed by ring closure to form the pyrrolidine structure. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt form of the compound.

In conclusion, 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine hydrochloride (CAS No. 2089257-70-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and treatment options for various diseases.